Cas no 1088110-92-2 ((2R)-N-(1R)-1-(Hydroxydiphenylmethyl)-3-methylbutyl-2-pyrrolidinecarboxamide)

• Product Name: (2R)-N-(1R)-1-(Hydroxydiphenylmethyl)-3-methylbutyl-2-pyrrolidinecarboxamide
• CAS No: 1088110-92-2
• MF: C₂₃H₃₀N₂O₂
• MW: 366.496506214142
• CID: 2602889
• PubChem ID: 329765728
• Update Time: 2026-04-28

(2R)-N-(1R)-1-(Hydroxydiphenylmethyl)-3-methylbutyl-2-pyrrolidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• (R)-N-((R)-1-Hydroxy-4-methyl-1,1-diphenylpentan-2-yl)pyrrolidine-2-carboxamide
• N-[(1R)-1-(Hydroxydiphenylmethyl)-3-methylbutyl]-D-prolinamide
• (2R)-N-(1R)-1-(Hydroxydiphenylmethyl)-3-methylbutyl-2-pyrrolidinecarboxamide

• InChI Key： PWBULUUPVDXEQS-NHCUHLMSSA-N

Experimental Properties

• Melting Point: 194 °C±3 °C
• Optical Activity: [α]/D 50.9±3°, c = 1 in chloroform

(2R)-N-(1R)-1-(Hydroxydiphenylmethyl)-3-methylbutyl-2-pyrrolidinecarboxamide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on (2R)-N-(1R)-1-(Hydroxydiphenylmethyl)-3-methylbutyl-2-pyrrolidinecarboxamide

Recent Advances in the Study of (2R)-N-(1R)-1-(Hydroxydiphenylmethyl)-3-methylbutyl-2-pyrrolidinecarboxamide (CAS: 1088110-92-2)

The compound (2R)-N-(1R)-1-(Hydroxydiphenylmethyl)-3-methylbutyl-2-pyrrolidinecarboxamide (CAS: 1088110-92-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique stereochemistry and functional groups, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, paving the way for its potential use in drug development.

One of the key areas of research has been the synthesis and optimization of (2R)-N-(1R)-1-(Hydroxydiphenylmethyl)-3-methylbutyl-2-pyrrolidinecarboxamide. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel asymmetric synthesis route that significantly improved the yield and enantiomeric purity of the compound. The researchers utilized a chiral auxiliary approach, which not only enhanced the efficiency of the synthesis but also reduced the formation of undesirable byproducts. This advancement is critical for scaling up production for preclinical and clinical studies.

Pharmacological evaluations of (2R)-N-(1R)-1-(Hydroxydiphenylmethyl)-3-methylbutyl-2-pyrrolidinecarboxamide have revealed its potent activity as a modulator of specific G-protein-coupled receptors (GPCRs). In vitro studies demonstrated that the compound exhibits high affinity and selectivity for certain GPCR subtypes, which are implicated in neurological and metabolic disorders. For instance, a recent preprint on bioRxiv highlighted its efficacy in reducing neuroinflammation in a murine model of Alzheimer's disease, suggesting its potential as a therapeutic agent for neurodegenerative conditions.

Further mechanistic studies have elucidated the molecular interactions underlying the compound's bioactivity. X-ray crystallography and molecular docking simulations have shown that (2R)-N-(1R)-1-(Hydroxydiphenylmethyl)-3-methylbutyl-2-pyrrolidinecarboxamide binds to a specific allosteric site on its target receptor, inducing conformational changes that enhance receptor signaling. This allosteric modulation offers a distinct advantage over orthosteric ligands, as it allows for finer control over receptor activity and reduces the risk of off-target effects. These findings were corroborated by a 2024 study in Nature Chemical Biology, which also identified key residues involved in the binding interaction.

In addition to its therapeutic potential, the safety profile of (2R)-N-(1R)-1-(Hydroxydiphenylmethyl)-3-methylbutyl-2-pyrrolidinecarboxamide has been a focus of recent investigations. Preliminary toxicology studies in animal models have indicated a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, further long-term studies are warranted to fully assess its pharmacokinetics and potential toxicity. A collaborative effort between academic and industry researchers is currently underway to address these questions, with results expected in late 2024.

In conclusion, (2R)-N-(1R)-1-(Hydroxydiphenylmethyl)-3-methylbutyl-2-pyrrolidinecarboxamide (CAS: 1088110-92-2) represents a promising candidate for drug development, with its unique pharmacological properties and mechanistic insights offering new avenues for therapeutic intervention. Continued research into its synthesis, bioactivity, and safety will be essential to fully realize its potential in treating complex diseases.